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Compound of Interest

Compound Name: AM8936

Cat. No.: B15578072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of AM8936, a potent synthetic cannabinoid receptor type-1 (CB1) agonist. The

following procedural guidance is designed to supplement, not replace, a thorough risk

assessment and adherence to your institution's specific safety protocols. Given the potent

psychoactive nature of AM8936, stringent adherence to these guidelines is critical to ensure

personnel safety and prevent accidental exposure.

Chemical and Physical Data
A summary of the known quantitative data for AM8936 is presented below. Due to the nature of

this compound as a research chemical, comprehensive physical and toxicological data may not

be fully available.
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Property Value Source

Chemical Formula C₂₅H₃₃NO₃ MedchemExpress[1]

Molecular Weight 395.53 g/mol MedchemExpress[1]

CAS Number 2820337-96-8 MedchemExpress[1]

Physical State Solid (Assumed) N/A

Solubility
Not specified; likely soluble in

organic solvents.
N/A

Storage

Room temperature in the

continental US; may vary

elsewhere. Store under

recommended conditions as

per the Certificate of Analysis.

[1]

MedchemExpress[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial when working with potent compounds like AM8936. The

following workflow outlines the key stages from receipt to disposal.

Pre-Handling and Preparation
Review Safety Information: Before handling, thoroughly review this document and any

available Safety Data Sheet (SDS) or Certificate of Analysis. Conduct a formal risk

assessment for all planned procedures.

Designated Work Area: All handling of AM8936, especially of the solid form, must be

conducted in a designated area, such as a certified chemical fume hood, to minimize

inhalation exposure.

Assemble Materials: Ensure all necessary equipment, including personal protective

equipment (PPE), spill kits, and waste containers, are readily accessible before beginning

work.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent accidental exposure. The required level

of PPE will depend on the specific laboratory procedure and the quantity of the compound

being handled.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid)

• Full-face powered air-

purifying respirator (PAPR) or

a full-face respirator with

appropriate cartridges.•

Disposable solid-front lab coat

with tight-fitting cuffs.• Double-

gloving with chemical-resistant

gloves (e.g., nitrile).•

Disposable sleeves.

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is essential.

Solution Preparation

• Chemical fume hood.• Lab

coat.• Chemical splash

goggles or safety glasses with

side shields.• Chemical-

resistant gloves (e.g., nitrile).

Reduced risk of aerosolization

compared to handling the solid

form, but potential for splashes

and spills remains.

General Laboratory Operations
• Lab coat.• Safety glasses.•

Gloves.

Standard laboratory practice to

protect against incidental

contact.

Experimental Procedures
Weighing: When weighing the solid compound, use a containment system such as a

ventilated balance enclosure or a chemical fume hood. Use anti-static weigh paper or boats

to prevent dispersal of the powder.

Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the

solid compound slowly to avoid splashing.
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Handling Solutions: When handling solutions of AM8936, always wear appropriate gloves

and eye protection. Avoid contact with skin and mucous membranes.

Emergency Procedures for Accidental Exposure
Immediate and appropriate action is critical in the event of an accidental exposure to AM8936.

Exposure Route First Aid Measures

Inhalation

• Move the exposed individual to fresh air

immediately.[2][3]• If breathing is difficult or has

stopped, provide artificial respiration, if trained

to do so.[2]• Seek immediate medical attention.

[2]

Skin Contact

• Immediately remove all contaminated clothing,

shoes, and jewelry.[3]• Wash the affected area

with copious amounts of soap and water for at

least 15-20 minutes.[4]• Seek medical attention

if irritation persists or if a large area was

exposed.[2]

Eye Contact

• Immediately flush the eyes with large amounts

of lukewarm water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.

[4]• Remove contact lenses if present and easy

to do so.[3]• Seek immediate medical attention.

[2]

Ingestion

• Do NOT induce vomiting unless instructed to

do so by a poison control center or medical

professional.[5]• If the person is conscious and

able to swallow, have them rinse their mouth

with water.[4]• Seek immediate medical

attention. Call a poison control center for

guidance.[4][6]

In all cases of exposure, it is crucial to inform medical personnel about the identity of the

compound (AM8936, a potent synthetic cannabinoid) to ensure appropriate treatment.
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Disposal Plan
Proper disposal of AM8936 and associated waste is essential to prevent environmental

contamination and accidental exposure.

Solid Waste: All unused solid AM8936 must be disposed of as hazardous chemical waste

according to your institution's and local regulations.

Liquid Waste: Solutions containing AM8936 should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Contaminated Materials: All disposable items that have come into contact with AM8936,

including gloves, weigh paper, pipette tips, and lab coats, must be considered contaminated.

These items should be collected in a sealed, labeled hazardous waste bag or container for

disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of AM8936.
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AM8936 Handling Workflow
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Caption: A logical workflow for the safe handling of AM8936, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

